1-((4-Ethoxyphenyl)sulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-3-(2,2,2-trifluoroethoxy)azetidine
• InChI: InChI=1S/C13H16F3NO4S/c1-2-20-10-3-5-12(6-4-10)22(18,19)17-7-11(8-17)21-9-13(14,15)16/h3-6,11H,2,7-9H2,1H3
• InChI Key: IGFAIHUMJHMNHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C13H16F3NO4S
• Molecular Weight: 339.33 g/mol

Description

1-((4-Ethoxyphenyl)sulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine, also known as ETTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. ETTA belongs to the class of azetidine compounds and has been synthesized using various methods.

Scientific Research Applications

Synthesis of Heterocycles

• Gold(I)-Catalyzed Cascade Reactions : A study by Pertschi et al. (2017) demonstrated the synthesis of 2,5-disubstituted pyrroles from N-Sulfonyl-2-(1-ethoxypropargyl)azetidine derivatives through a gold-catalyzed rearrangement. This process showcases the utility of azetidine derivatives in constructing complex pyrrole frameworks, which are crucial in pharmaceutical chemistry (Pertschi, Weibel, Pale, Blanc, 2017).

• Synthesis of Azetidinones : Jagannadham et al. (2019) reported on the design of azetidinones scaffolds, highlighting their biological and pharmacological importance. The study focused on synthesizing substituted azetidinones derived from dimer of Apremilast, indicating the role of sulfonyl and azetidine moieties in medicinal chemistry (Jagannadham, Reddy, Ramadevi, Prasanna, 2019).

Catalysis and Reaction Development

• Metal-Free Coupling Reactions : Allwood et al. (2014) explored the metal-free coupling of saturated heterocyclic sulfonylhydrazones with boronic acids, leading to the synthesis of functionalized sp²-sp³ linked bicyclic building blocks, including azetidines. This approach provides a versatile method for accessing a range of heterocycles from simple ketones, which is of significant interest for pharmaceutical development (Allwood, Blakemore, Brown, Ley, 2014).

Biological Applications and Antioxidant Activity

• Antioxidant Activity of Azo-Sulfa Compounds : Muhammad-Ali et al. (2019) investigated the antioxidant activity of newly synthesized azo-sulfa drugs derived from sulfa drugs. The study illustrates the potential of functionalized azetidine compounds in enhancing the antioxidant properties, which could be beneficial in developing therapeutic agents (Muhammad-Ali, Salman, Jasim, 2019).